Cas no 2256743-74-3 (2-(4-(methyl-d3)-1H-imidazol-1-yl-2,5-d2)pyrimidin-5-amine)

• Product Name: 2-(4-(methyl-d3)-1H-imidazol-1-yl-2,5-d2)pyrimidin-5-amine
• CAS No: 2256743-74-3
• MF: C₈H₉N₅
• MW: 180.221368551254
• CID: 6828349
• PubChem ID: 172404582
• Update Time: 2025-03-02

2-(4-(methyl-d3)-1H-imidazol-1-yl-2,5-d2)pyrimidin-5-amine Chemical and Physical Properties

Names and Identifiers

• 2256743-74-3
• CS-27587
• 2-(4-(methyl-d3)-1H-imidazol-1-yl-2,5-d2)pyrimidin-5-amine

• Inchi： 1S/C8H9N5/c1-6-4-13(5-12-6)8-10-2-7(9)3-11-8/h2-5H,9H2,1H3/i1D3,4D,5D
• InChI Key： AKHQEPBLQDUXDD-CLHTXULSSA-N
• SMILES： N1(C([2H])=NC(C([2H])([2H])[2H])=C1[2H])C1N=CC(=CN=1)N

Computed Properties

• Exact Mass: 180.11717904Da
• Monoisotopic Mass: 180.11717904Da
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 69.6Ų